Cas no 56208-11-8 (N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine)

N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine structure
56208-11-8 structure
Product Name:N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine
CAS No:56208-11-8
MF:C21H28N2O
MW:324.459825515747
CID:1597494
PubChem ID:3043814
Update Time:2025-04-21

N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(1,2-diphenylethyl)-3-morpholin-4-ylpropan-1-amine
    • DTXSID00971605
    • 56208-11-8
    • N-Morpholinopropyl-1,2-diphenylethylamine
    • N-(1,2-Diphenylethyl)-3-(morpholin-4-yl)propan-1-amine
    • BRN 1148006
    • 4-Morpholinepropanamine, N-(1,2-diphenylethyl)-
    • Inchi: 1S/C21H28N2O/c1-3-8-19(9-4-1)18-21(20-10-5-2-6-11-20)22-12-7-13-23-14-16-24-17-15-23/h1-6,8-11,21-22H,7,12-18H2
    • InChI Key: CZTJWRVPACNWER-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 324.22034
  • Monoisotopic Mass: 324.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 24.5Ų

Experimental Properties

  • PSA: 24.5
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